(Z)-2-(3-(5-(4-Methoxybenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)propanamido)benzoic acid
(Z)-2-(3-(5-(4-Methoxybenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)propanamido)benzoic acid
Brand Name:
Vulcanchem
CAS No.:
300378-04-5
VCID:
VC0415610
InChI:
InChI=1S/C21H18N2O5S2/c1-28-14-8-6-13(7-9-14)12-17-19(25)23(21(29)30-17)11-10-18(24)22-16-5-3-2-4-15(16)20(26)27/h2-9,12H,10-11H2,1H3,(H,22,24)(H,26,27)/b17-12-
SMILES:
COC1=CC=C(C=C1)C=C2C(=O)N(C(=S)S2)CCC(=O)NC3=CC=CC=C3C(=O)O
Molecular Formula:
C21H18N2O5S2
Molecular Weight:
442.5g/mol
(Z)-2-(3-(5-(4-Methoxybenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)propanamido)benzoic acid
CAS No.: 300378-04-5
Main Products
VCID: VC0415610
Molecular Formula: C21H18N2O5S2
Molecular Weight: 442.5g/mol
CAS No. | 300378-04-5 |
---|---|
Product Name | (Z)-2-(3-(5-(4-Methoxybenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)propanamido)benzoic acid |
Molecular Formula | C21H18N2O5S2 |
Molecular Weight | 442.5g/mol |
IUPAC Name | 2-[3-[(5Z)-5-[(4-methoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoylamino]benzoic acid |
Standard InChI | InChI=1S/C21H18N2O5S2/c1-28-14-8-6-13(7-9-14)12-17-19(25)23(21(29)30-17)11-10-18(24)22-16-5-3-2-4-15(16)20(26)27/h2-9,12H,10-11H2,1H3,(H,22,24)(H,26,27)/b17-12- |
Standard InChIKey | DAVLRJLYBUZYPN-ATVHPVEESA-N |
Isomeric SMILES | COC1=CC=C(C=C1)/C=C\2/C(=O)N(C(=S)S2)CCC(=O)NC3=CC=CC=C3C(=O)O |
SMILES | COC1=CC=C(C=C1)C=C2C(=O)N(C(=S)S2)CCC(=O)NC3=CC=CC=C3C(=O)O |
Canonical SMILES | COC1=CC=C(C=C1)C=C2C(=O)N(C(=S)S2)CCC(=O)NC3=CC=CC=C3C(=O)O |
PubChem Compound | 1732661 |
Last Modified | Nov 11 2021 |
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